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Compound of Interest

Compound Name: 4-Iodobenzoyl chloride

Cat. No.: B154574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Iodobenzoyl chloride (CAS No.

1711-02-0), a valuable reagent in organic synthesis. This document details its chemical and

physical properties, spectroscopic data, synthesis, and key applications, with a focus on

providing practical information for laboratory use.

Core Properties and Data
4-Iodobenzoyl chloride is a moisture-sensitive crystalline solid.[1] Its key physical and

chemical properties are summarized in the tables below for easy reference.

Table 1: Chemical Identification
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Identifier Value

CAS Number 1711-02-0[1]

Molecular Formula C₇H₄ClIO[1]

Molecular Weight 266.46 g/mol [1]

IUPAC Name 4-iodobenzoyl chloride[2]

Synonyms
p-Iodobenzoyl chloride, Benzoyl chloride, 4-

iodo-[2]

InChI Key NJAKCIUOTIPYED-UHFFFAOYSA-N[1]

SMILES ClC(=O)c1ccc(I)cc1[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance
Light yellow to beige crystalline powder or

chunks[1]

Melting Point 63-65 °C[1]

Boiling Point 120-121 °C at 1 mmHg[1]

Solubility Soluble in toluene and benzene

Sensitivity Moisture sensitive[1]

Spectroscopic Data
The structural identity of 4-Iodobenzoyl chloride can be confirmed by various spectroscopic

techniques. The characteristic spectral data are presented below.

Table 3: ¹H NMR Spectral Data (CDCl₃)
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Chemical Shift (ppm) Multiplicity Assignment

~8.05 Doublet Aromatic H (ortho to -COCl)

~7.51 Doublet Aromatic H (ortho to -I)

Table 4: ¹³C NMR Spectral Data

Chemical Shift (ppm) Assignment

~168 C=O (Acid Chloride)

~138 Aromatic C-H

~132 Aromatic C-H

~131 Aromatic C-COCl

~101 Aromatic C-I

Table 5: FT-IR Spectral Data

Wavenumber (cm⁻¹) Assignment

~1770 C=O Stretch (Acid Chloride)

~1580 C=C Stretch (Aromatic)

~1200 C-O Stretch

~830 C-H Bending (para-substituted)

~600-800 C-Cl Stretch

Synthesis and Reactivity
4-Iodobenzoyl chloride is typically synthesized from 4-iodobenzoic acid. A common and

effective method involves the use of thionyl chloride (SOCl₂), often with a catalytic amount of

N,N-dimethylformamide (DMF).
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Experimental Protocol: Synthesis of 4-Iodobenzoyl
Chloride
This protocol describes a general laboratory procedure for the synthesis of 4-Iodobenzoyl
chloride from 4-iodobenzoic acid.

Materials:

4-Iodobenzoic acid

Thionyl chloride (SOCl₂)

N,N-dimethylformamide (DMF) (catalytic amount)

Anhydrous toluene (or other inert solvent)

Round-bottom flask

Reflux condenser with a drying tube

Magnetic stirrer and stir bar

Heating mantle

Rotary evaporator

Procedure:

In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser fitted

with a drying tube, add 4-iodobenzoic acid.

Add an excess of thionyl chloride (typically 2-3 equivalents) and a catalytic amount of DMF.

Heat the reaction mixture to reflux with stirring. The reaction progress can be monitored by

the cessation of gas (HCl and SO₂) evolution.

After the reaction is complete (typically 1-3 hours), allow the mixture to cool to room

temperature.
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Remove the excess thionyl chloride by distillation, preferably under reduced pressure using

a rotary evaporator.

The crude 4-Iodobenzoyl chloride can be purified by vacuum distillation.

The following diagram illustrates the workflow for the synthesis of 4-Iodobenzoyl chloride.

4-Iodobenzoic Acid
Thionyl Chloride (SOCl₂)

DMF (cat.)
Reflux ReactionHeating Removal of Excess SOCl₂

(Vacuum Distillation)
Cooling 4-Iodobenzoyl ChloridePurification

Click to download full resolution via product page

Synthesis of 4-Iodobenzoyl Chloride Workflow

Applications in Organic Synthesis
4-Iodobenzoyl chloride is a versatile building block in organic synthesis, primarily used as an

acylating agent to introduce the 4-iodobenzoyl group into various molecules. This moiety is

particularly useful for introducing an iodine atom, which can subsequently be used in cross-

coupling reactions (e.g., Suzuki, Heck, Sonogashira couplings) to form more complex

molecular architectures.

A key application is the synthesis of amides through reaction with primary or secondary

amines. This reaction is fundamental in the development of new pharmaceutical compounds.

For instance, it is used in the preparation of N-(1-benzylpyrrolidin-3-yl)arylbenzamides, which

have been investigated as potential human dopamine D4 antagonists.

Experimental Protocol: General Synthesis of 4-
Iodobenzamides
This protocol outlines a general procedure for the acylation of a primary amine with 4-
Iodobenzoyl chloride.

Materials:

4-Iodobenzoyl chloride
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Primary amine

Triethylamine (or other non-nucleophilic base)

Anhydrous dichloromethane (DCM) or other aprotic solvent

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Procedure:

In a round-bottom flask, dissolve the primary amine and triethylamine (1.1 equivalents) in

anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Dissolve 4-Iodobenzoyl chloride (1.0 equivalent) in anhydrous DCM and add it dropwise to

the cooled amine solution with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours, or until the reaction is complete as monitored by TLC.

Quench the reaction by adding water.

Separate the organic layer, wash with dilute acid (e.g., 1M HCl) to remove excess amine and

base, then with a saturated sodium bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield the crude amide.

The product can be further purified by recrystallization or column chromatography.
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The logical relationship for the synthesis of a 4-iodobenzamide is depicted in the following

diagram.

4-Iodobenzoyl Chloride
+

Primary Amine

Acylation Reaction
(Base, Solvent) Tetrahedral Intermediate 4-IodobenzamideElimination of HCl

Click to download full resolution via product page

General Amide Synthesis Pathway

Safety Information
4-Iodobenzoyl chloride is a corrosive substance that reacts with moisture. It should be

handled with appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat. All manipulations should be carried out in a well-ventilated fume hood.

It is classified as causing severe skin burns and eye damage.[1][2]

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a thorough safety assessment before conducting any laboratory work.

Always consult the relevant Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154574?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

